N-(4-{3-[4-(2-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}phenyl)acetamide

• IUPAC Name: N-[4-[3-[4-(2-fluorophenyl)piperazin-1-yl]-2,5-dioxopyrrolidin-1-yl]phenyl]acetamide
• InChI: InChI=1S/C22H23FN4O3/c1-15(28)24-16-6-8-17(9-7-16)27-21(29)14-20(22(27)30)26-12-10-25(11-13-26)19-5-3-2-4-18(19)23/h2-9,20H,10-14H2,1H3,(H,24,28)
• InChI Key: HKKHLTYWLAIKEF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C22H23FN4O3
• Molecular Weight: 410.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(4-{3-[4-(2-fluorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}phenyl)acetamide involves complex organic synthesis techniques. For instance, the synthesis of similar compounds has been reported where the key steps include the formation of piperazine derivatives followed by acylation to introduce the acetamide functionality. These synthetic routes often require the careful selection of reactants, conditions, and catalysts to achieve the desired compound with high purity and yield (Obniska et al., 2015).

Molecular Structure Analysis

The molecular structure of compounds within this category typically features a complex arrangement of rings, including piperazine and pyrrolidinone motifs, which are crucial for their biological activity. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to elucidate these structures. For example, compounds with similar structures have been analyzed to confirm their configurations and to understand the spatial arrangement of their functional groups, which is critical for their interaction with biological targets (Westaway et al., 2009).

Chemical Reactions and Properties

The chemical reactivity of this compound is influenced by its functional groups. The acetamide linkage, piperazine ring, and fluorophenyl moiety each play a role in the compound's chemical behavior, including its reactivity towards nucleophiles and electrophiles, as well as its participation in further chemical transformations. These properties are pivotal when modifying the compound for specific biological activities or for the synthesis of derivatives (Khalid et al., 2014).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystal structure, are essential for their formulation and application. These characteristics can be determined through various analytical techniques, including X-ray crystallography, which provides insight into the compound's solid-state structure, and differential scanning calorimetry (DSC) for melting point determination. Understanding these properties is crucial for the development of pharmaceutical formulations (Eskola et al., 2002).